3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene

• IUPAC Name: 3-[(4-methylphenyl)sulfonylmethyl]-2-nitrothiophene
• InChI: InChI=1S/C12H11NO4S2/c1-9-2-4-11(5-3-9)19(16,17)8-10-6-7-18-12(10)13(14)15/h2-7H,8H2,1H3
• InChI Key: MGNUQYIEXBJWJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC2=C(SC=C2)[N+](=O)[O-]
• Molecular Formula: C12H11NO4S2
• Molecular Weight: 297.4 g/mol

Description

3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene is a chemical compound that belongs to the family of organic compounds known as nitrothiophenes. It is a yellow crystalline powder that has a molecular formula of C14H13NO4S and a molecular weight of 299.33 g/mol. This compound has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene is not yet fully understood. However, it has been suggested that the electron-transporting properties of this compound are due to the presence of the nitro and sulfonyl groups, which can facilitate the movement of electrons through the material.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, it has been reported to be non-toxic and non-carcinogenic, making it a safe material for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene in lab experiments is its excellent electron-transporting properties. This makes it a promising material for use in OFETs and OSCs. However, one limitation of this compound is its relatively high cost compared to other organic semiconductor materials.

Future Directions

There are several future directions for research on 3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene. One area of interest is the development of new synthesis methods that can yield higher purity and higher yield of the desired product. Another area of interest is the exploration of the potential applications of this compound in other areas, such as optoelectronics and sensing. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene can be achieved through several methods, including the reaction of 2-nitrothiophene with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-nitrothiophene with p-toluenesulfonyl hydrazide in the presence of a base such as potassium carbonate. Both methods have been reported to yield high purity and high yield of the desired product.

Scientific Research Applications

3-{[(4-methylphenyl)sulfonyl]methyl}-2-nitrothiophene has been widely used in scientific research due to its potential applications in various areas. One of the most significant applications of this compound is in the field of organic electronics. It has been reported to have excellent electron-transporting properties, making it a promising material for use in organic field-effect transistors (OFETs) and organic solar cells (OSCs).